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For Immediate Release

Takarazuka, Japan — A comprehensive review of available data on Pyridachlometyl, a novel
fungicide from Sumitomo Chemical Co., Ltd., reveals its potent protective and curative activities
against a broad spectrum of plant pathogenic fungi. This guide provides an objective
comparison of Pyridachlometyl's performance, supported by experimental data, to aid
researchers, scientists, and drug development professionals in their understanding of this new
fungicidal agent.

Executive Summary

Pyridachlometyl distinguishes itself through a novel mode of action, targeting the
polymerization of tubulin in fungal cells. This mechanism is distinct from existing fungicide
classes, such as Demethylation Inhibitors (DMIs), Quinone outside Inhibitors (Qols), and
Succinate Dehydrogenase Inhibitors (SDHIs), resulting in no cross-resistance.[1][2]
Experimental data demonstrates that Pyridachlometyl exhibits strong protective (preventative)
and effective curative (post-infection) properties against economically important plant
pathogens. Notably, in studies on sugar beet Cercospora leaf spot, Pyridachlometyl's
protective efficacy is comparable to the standard mancozeb, while also showing significant
curative action.[3] Furthermore, it has shown high efficacy against various powdery mildews
and other fungal diseases.[3]

Data Presentation: Protective vs. Curative Efficacy
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The following tables summarize the quantitative data on the protective and curative effects of
Pyridachlometyl against key fungal pathogens.

Table 1: Efficacy of Pyridachlometyl against Cercospora beticola on Sugar Beet[3]

o . Comparator:
L. Application Rate Disease Control

Treatment Timing Mancozeb (2000

(ppm) (%)

ppm)

Protective 200 97 Comparable
(3 days before
) ] 133 98 Comparable
inoculation)
Curative 200 41 Comparable
(2 days post-

133 39 Comparable

inoculation)

Table 2: Long-lasting Protective Efficacy of Pyridachlometyl against Cercospora beticola on
Sugar Beet (17 days before inoculation)[3]

Application Rate (ppm) Disease Control (%) Comparator: Mancozeb
200 86 High and comparable
133 79 High and comparable

Table 3: In Vitro Antifungal Spectrum of Pyridachlometyl (EC50 values)
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Fungal Species EC50 (mg/L)

Fulvia fulva 0.056

Cercospora kikuchii 0.034

Microdochium nivale 0.17

Botrytis cinerea 0.047

Sclerotinia sclerotiorum 0.22

Penicillium digitatum 0.040

Rhizoctonia solani 0.055

Zymoseptoria tritici <5

Podosphaera xanthii (Powdery Mildew) High Efficacy (qualitative)

Mechanism of Action: A Novel Approach to Fungal
Control

Pyridachlometyl's unique mode of action involves the promotion of tubulin polymerization,
leading to the stabilization of microtubules.[2][4] This disruption of microtubule dynamics
interferes with essential cellular processes in fungi, including cell division, polarity, and
intracellular transport, ultimately leading to cell death.[1][5] This mechanism is fundamentally
different from other anti-tubulin agents like benzimidazoles, which inhibit tubulin polymerization.

[2]

Below is a diagram illustrating the proposed signaling pathway affected by Pyridachlometyl.
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Caption: Pyridachlometyl's mechanism of action in a fungal cell.

Experimental Protocols

The following are detailed methodologies for key experiments cited in this guide.

Protective and Curative Efficacy against Cercospora
beticola on Sugar Beet[3]

o Plant Material: Sugar beet seedlings were grown in pots until five true leaves were unfolded.
e Fungicide Application:

o Protective (Preventive) Application: Pyridachlometyl and mancozeb were sprayed onto
the leaves of the sugar beet seedlings at specified concentrations. Three days after the
fungicide treatment, the plants were inoculated with the pathogen.

o Curative (Post-infection) Application: Sugar beet seedlings were first inoculated with the
pathogen. Two days after inoculation, Pyridachlometyl and mancozeb were sprayed onto
the leaves at the specified concentrations.
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« Inoculation: A conidial suspension of Cercospora beticola (1 x 10* spores/mL) was prepared
and sprayed onto the sugar beet leaves.

 Incubation and Disease Assessment: After inoculation, the plants were maintained in a
controlled environment to allow for disease development. The disease severity in the
untreated control plants was recorded (67% for the protective test and 32% for the post-
infection test). The percentage of disease control for the treated plants was then calculated
relative to the untreated control.

o Experimental Workflow:

Protective Efficacy Curative Efficacy
Fungicide Application Inoculation with
(Pyridachlometyl or Mancozeb) Cercospora beticola
3 Days 2 Days
Inoculation with Fungicide Application
Cercospora beticola (Pyridachlometyl or Mancozeb)
Incubation & Disease Assessment Incubation & Disease Assessment

Click to download full resolution via product page
Caption: Workflow for protective and curative efficacy testing.

Conclusion

Pyridachlometyl presents a significant advancement in fungicide technology, offering a novel
mode of action that is effective against a wide array of fungal pathogens. Its demonstrated
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strong protective and curative properties, coupled with a lack of cross-resistance to existing
fungicide classes, position it as a valuable tool for integrated pest management and resistance
management strategies. Further research into its efficacy against a broader range of pathogens
and in direct comparison with other modern fungicides will continue to elucidate its full potential
in sustainable agriculture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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